Cas no 1049677-22-6 (Diethyl-12-chlorododecylphosphonate)

• Product Name: Diethyl-12-chlorododecylphosphonate
• CAS No: 1049677-22-6
• MF: C₁₆H₃₄ClO₃P
• MW: 340.866125583649
• CID: 6792422
• PubChem ID: 45158981
• Update Time: 2026-03-12

Diethyl-12-chlorododecylphosphonate Chemical and Physical Properties

Names and Identifiers

• 1049677-22-6
• MFCD11046102
• Diethyl-12-chlorododecylphosphonate

• Inchi： 1S/C16H34ClO3P/c1-3-19-21(18,20-4-2)16-14-12-10-8-6-5-7-9-11-13-15-17/h3-16H2,1-2H3
• InChI Key： WZMDFSKFNGSXSG-UHFFFAOYSA-N
• SMILES： ClCCCCCCCCCCCCP(=O)(OCC)OCC

Computed Properties

• Exact Mass: 340.1934096g/mol
• Monoisotopic Mass: 340.1934096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 16
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 35.5Ų

Additional information on Diethyl-12-chlorododecylphosphonate

Diethyl-12-Chlorododecylphosphonate (CAS No. 1049677-22-6): An Overview of Its Properties and Applications

Diethyl-12-chlorododecylphosphonate (CAS No. 1049677-22-6) is a phosphonate compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and environmental chemistry. This comprehensive overview aims to provide a detailed insight into the structure, synthesis, properties, and potential uses of Diethyl-12-chlorododecylphosphonate.

Chemical Structure and Synthesis

Diethyl-12-chlorododecylphosphonate is characterized by its phosphonate group (-PO(OEt)₂) attached to a long alkyl chain with a chlorine substituent at the 12th carbon position. The presence of the chlorine atom imparts specific reactivity and stability to the molecule, making it a valuable intermediate in organic synthesis. The synthesis of Diethyl-12-chlorododecylphosphonate typically involves the reaction of 12-bromododecane with diethyl phosphite in the presence of a base, followed by substitution with sodium chloride or another chloride source to introduce the chlorine atom at the desired position.

Physical and Chemical Properties

Diethyl-12-chlorododecylphosphonate is a colorless liquid with a molecular weight of approximately 338.85 g/mol. It exhibits low water solubility but is highly soluble in organic solvents such as dichloromethane, ethyl acetate, and toluene. The compound has a boiling point of around 350°C at atmospheric pressure and a melting point of -30°C. Its low vapor pressure and high thermal stability make it suitable for various industrial processes.

The presence of the phosphonate group endows Diethyl-12-chlorododecylphosphonate with excellent chelating properties, allowing it to form stable complexes with metal ions. This characteristic is particularly useful in applications such as metal finishing, corrosion inhibition, and water treatment. Additionally, the chlorine substituent can participate in various chemical reactions, including nucleophilic substitution and elimination processes.

Analytical Methods

The accurate identification and quantification of Diethyl-12-chlorododecylphosphonate are crucial for both research and industrial applications. Common analytical techniques used for this purpose include gas chromatography (GC), liquid chromatography (LC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy. GC-MS is particularly effective for detecting trace amounts of the compound due to its high sensitivity and selectivity.

NMR spectroscopy provides detailed information about the molecular structure, including the positions of functional groups and the connectivity of atoms. The characteristic signals for the phosphonate group (P-31 NMR) and the alkyl chain (C-13 NMR) are essential for confirming the identity of Diethyl-12-chlorododecylphosphonate.

Potential Applications

Diethyl-12-chlorododecylphosphonate has found applications in several areas due to its unique properties:

• Pharmaceuticals: The compound can serve as an intermediate in the synthesis of drugs with specific biological activities. Recent studies have explored its potential as a precursor for developing novel antiviral agents and anticancer drugs.
• Materials Science: In materials science, Diethyl-12-chlorododecylphosphonate is used as a modifier for polymers and coatings to improve their thermal stability, flame retardancy, and mechanical properties. Its ability to form stable complexes with metal ions also makes it useful in the preparation of metal-polymer composites.
• Environmental Chemistry: strong>: The compound's chelating properties make it effective in removing heavy metals from contaminated water sources. Research has shown that it can efficiently sequester toxic metals such as lead, cadmium, and mercury, making it a promising candidate for environmental remediation technologies.
• Agriculture: strong>: In agriculture, Diethyl-12-chlorododecylphosphonate strong>: can be used as an additive in fertilizers to enhance nutrient uptake by plants. Its ability to form stable complexes with essential nutrients like iron and zinc ensures their availability to crops over extended periods.

Safety Considerations strong>: p: < p: While Diethyl-12-chlorododecylphosphonate strong>: is generally considered safe when handled properly, it is important to follow standard safety protocols during its use. Personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn when handling the compound to prevent skin contact and inhalation. Additionally, proper ventilation should be maintained in laboratory settings to minimize exposure risks. p: p: Environmental considerations are also important when using Diethyl-12-chlorododecylphosphonate strong>: . Proper disposal methods should be followed to prevent contamination of soil and water sources. Disposal should comply with local regulations and guidelines for hazardous waste management. p: p: In conclusion,< strong > Diethyl-12-chlorododecylphosphonate strong>: (CAS No. 1049677-22-6) is a versatile compound with a wide range of applications due to its unique chemical properties. Ongoing research continues to uncover new uses for this compound across various industries, highlighting its significance in modern chemistry.< /article > /response >